Cas no 321957-35-1 (PTH (73-84) (HUMAN))

• Product Name: PTH (73-84) (HUMAN)
• CAS No: 321957-35-1
• MF: C₅₄H₉₆N₁₆O₁₉
• MW: 1273.43585300446
• MDL: MFCD00237243
• CID: 301395
• Update Time: 2025-07-15

PTH (73-84) (HUMAN) Chemical and Physical Properties

Names and Identifiers

• PTH (73-84) (HUMAN)
• ALA-ASP-VAL-ASN-VAL-LEU-THR-LYS-ALA-LYS-SER-GLN
• H-ALA-ASP-VAL-ASN-VAL-LEU-THR-LYS-ALA-LYS-SER-GLN-OH
• PARATHYROID HORMONE (73-84) (HUMAN)
• CID 131698120
• L-Glutamine, L-alanyl-L-α-aspartyl-L-valyl-L-asparaginyl-L-valyl-L-leucyl-L-threonyl-L-lysyl-L-alanyl-L-lysyl-L-seryl- (9CI)

• MDL： MFCD00237243
• Inchi： 1S/C54H96N16O19/c1-24(2)20-33(65-51(85)40(25(3)4)68-48(82)34(21-38(59)74)66-52(86)41(26(5)6)69-49(83)35(22-39(75)76)64-43(77)27(7)57)47(81)70-42(29(9)72)53(87)62-30(14-10-12-18-55)45(79)60-28(8)44(78)61-31(15-11-13-19-56)46(80)67-36(23-71)50(84)63-32(54(88)89)16-17-37(58)73/h24-36,40-42,71-72H,10-23,55-57H2,1-9H3,(H2,58,73)(H2,59,74)(H,60,79)(H,61,78)(H,62,87)(H,63,84)(H,64,77)(H,65,85)(H,66,86)(H,67,80)(H,68,82)(H,69,83)(H,70,81)(H,75,76)(H,88,89)/t27-,28-,29+,30-,31-,32-,33-,34-,35-,36-,40-,41-,42-/m0/s1
• InChI Key： GFLNFZWNZHODHM-IWPBCPHDSA-N
• SMILES： O=C([C@H](C(C)C)NC([C@H](CC(N)=O)NC([C@H](C(C)C)NC([C@H](CC(=O)O)NC([C@H](C)N)=O)=O)=O)=O)N[C@H](C(N[C@H](C(N[C@H](C(N[C@@H](C)C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CCC(N)=O)=O)CO)=O)CCCCN)=O)=O)CCCCN)=O)[C@@H](C)O)=O)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 20
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 89
• Rotatable Bond Count: 44
• Complexity: 2450
• Topological Polar Surface Area: 599

Experimental Properties

• Density: 1.288±0.06 g/cm3(Predicted)
• Boiling Point: 1727.0±65.0 °C(Predicted)
• pka: 3.14±0.10(Predicted)

PTH (73-84) (HUMAN) Security Information

• Storage Condition：-15°C

Additional information on PTH (73-84) (HUMAN)

Professional Introduction to PTH (73-84) (HUMAN) and Compound with CAS No. 321957-35-1

PTH (73-84) (HUMAN), a peptide fragment of Parathyroid Hormone, plays a crucial role in the regulation of calcium and phosphate homeostasis. This compound, identified by its unique Chemical Abstracts Service Number CAS No. 321957-35-1, has garnered significant attention in the field of pharmaceutical research due to its multifaceted biological activities. The peptide is composed of 12 amino acids and is derived from the N-terminal region of the full-length parathyroid hormone, which is essential for maintaining bone health and renal function.

The significance of PTH (73-84) (HUMAN) lies in its ability to modulate various physiological processes, particularly those involving calcium metabolism. Recent studies have highlighted its potential in treating osteoporosis and other bone-related disorders. The compound's mechanism of action involves binding to specific G-protein coupled receptors, primarily the PTH receptor 1 (PTH1R), which triggers a cascade of intracellular signaling events. These events ultimately lead to increased bone resorption and enhanced calcium reabsorption in the kidneys, thereby restoring and maintaining optimal calcium levels in the blood.

Current research in this domain has unveiled novel therapeutic applications for PTH (73-84) (HUMAN). For instance, studies have demonstrated its efficacy in accelerating fracture healing by promoting osteoblast differentiation and bone matrix mineralization. Additionally, the peptide has shown promise in enhancing muscle strength and function, particularly in patients with severe osteoporosis. These findings have opened new avenues for developing targeted therapies that leverage the natural regenerative capabilities of PTH fragments.

The compound's pharmacokinetic profile is another area of active investigation. Unlike full-length parathyroid hormone, which has a short half-life and requires frequent administration, PTH (73-84) (HUMAN) exhibits improved stability and bioavailability. This characteristic makes it a more viable candidate for long-term therapeutic use. Researchers are exploring various formulations, including sustained-release matrices and nanoparticles, to further enhance its delivery efficiency and reduce dosing frequency.

Advances in synthetic chemistry have also contributed to the development of more refined derivatives of PTH (73-84) (HUMAN). By modifying specific amino acid residues, scientists aim to enhance its potency while minimizing potential side effects such as hypercalcemia. These modifications often involve incorporating non-natural amino acids or altering the peptide's conformation to improve receptor binding affinity. Such innovations are critical for optimizing therapeutic outcomes and ensuring patient safety.

The role of PTH (73-84) (HUMAN) in chronic kidney disease (CKD) is another emerging area of interest. Patients with CKD often exhibit secondary hyperparathyroidism due to impaired calcium excretion by the kidneys. Studies have shown that PTH fragments can help mitigate this condition by restoring calcium balance without overstimulating bone resorption. This makes them particularly valuable for patients who are not suitable candidates for traditional parathyroid hormone analogs.

In conclusion, PTH (73-84) (HUMAN), with its CAS Number CAS No. 321957-35-1, represents a promising therapeutic agent in the management of metabolic bone diseases. Its ability to modulate calcium homeostasis, promote bone regeneration, and exhibit favorable pharmacokinetic properties positions it as a cornerstone in modern osteoporosis treatment strategies. As research continues to uncover new applications and refine synthetic methodologies, this peptide fragment is poised to play an increasingly significant role in clinical practice.